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Introduction

Disodium disilicate, a type of sodium silicate, is a widely used inorganic chemical that serves
as a highly effective rheological modifier in various slurry systems. Its primary function is as a
deflocculant or dispersant, significantly reducing the viscosity and yield stress of suspensions
containing particles prone to agglomeration, such as clays, ceramics, and certain
pharmaceutical ingredients. The ability to control slurry rheology is critical in many industrial
processes, including slip casting in ceramics, paint and coating formulation, and the
manufacturing of pharmaceutical suspensions.[1][2][3]

These application notes provide a comprehensive overview of the use of disodium disilicate
to control slurry properties, including its mechanism of action, quantitative effects on rheology,
and detailed experimental protocols for its application and evaluation.

Mechanism of Action

The efficacy of disodium disilicate as a deflocculant stems from its ability to alter the surface
chemistry of particles in a suspension, leading to increased electrostatic repulsion.[3] In
agueous systems, clay and other mineral particles often possess a net negative charge on their
faces and a positive charge on their edges. This charge distribution leads to the formation of a
"house of cards" structure, resulting in high viscosity and yield stress.
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When disodium disilicate is introduced into the slurry, the silicate anions adsorb onto the
positively charged edges of the particles, neutralizing them and imparting a net negative
charge. This leads to strong repulsive forces between the particles, breaking down the
agglomerated structure and allowing the particles to move more freely. The result is a
significant decrease in the viscosity and yield stress of the slurry, transforming it from a thick
paste to a fluid suspension.

Diagram of Deflocculation Mechanism
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Caption: Mechanism of slurry deflocculation by disodium disilicate.

Quantitative Data on Rheological Effects

The addition of disodium disilicate has a pronounced effect on the rheological properties of
slurries. The optimal concentration of the deflocculant is crucial, as under- or over-dosing can
lead to suboptimal viscosity reduction or even flocculation.[4] The following tables summarize
the quantitative effects of sodium silicate on the viscosity of different clay and kaolin slurries.
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Table 1: Effect of Sodium Silicate on the Viscosity of Kaolin Slurries

. Sodium . ) .
. Initial . Final Viscosity
Kaolin Type Water Type . ) Silicate (%
Viscosity (cP) (cP)
wiw)

Kaolin Deionized Water 640 0.068 23
Kaolin Potable Water 890 0.092 20
Kaolin Recycling Water 6200 0.299 18

Table 2: Optimum Sodium Silicate Concentration for Viscosity Reduction in Clay Slips (65%

solids)
Clay Type Optimum Na2SiO3 (% by weight)
Konya Clay 0.5
Sogit Clay 0.6

Data synthesized from multiple sources. The specific viscosity values are dependent on the
exact composition of the slurry, particle size, and measurement conditions.

Experimental Protocols

Protocol for Slurry Preparation and Deflocculant
Addition

This protocol outlines the steps for preparing a laboratory-scale slurry and evaluating the effect
of disodium disilicate.

Materials and Equipment:
e Slurry powder (e.g., kaolin, ceramic powder)
e Deionized water

o Disodium disilicate solution (e.g., 50% w/w)
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Laboratory mixer (e.g., overhead stirrer, planetary mixer)

Beakers or mixing vessels

Weighing balance

Pipettes or burettes

Procedure:

Determine Solid Concentration: Decide on the desired solids loading of the slurry (e.g., 65%
by weight).

Weigh Materials: Accurately weigh the required amounts of slurry powder and deionized
water.

Initial Mixing: Slowly add the powder to the water while mixing at a moderate speed to avoid
clumping.

Homogenization: Continue mixing for a predetermined time (e.g., 30-60 minutes) to ensure
the powder is fully wetted and dispersed.

Baseline Rheology Measurement: Take a sample of the untreated slurry to measure its initial
rheological properties (see Protocol 4.2).

Deflocculant Addition: Prepare a series of slurry samples with varying concentrations of
disodium disilicate. Add the disodium disilicate solution dropwise to the slurry while
continuously mixing. It is recommended to start with a low concentration and incrementally
increase it.[1]

Equilibration: After each addition of disodium disilicate, allow the slurry to mix for a
sufficient time (e.g., 15-30 minutes) to ensure complete interaction with the particles.

Rheological Measurements: Measure the rheological properties of each sample to determine
the effect of the disodium disilicate concentration.

Protocol for Rheological Measurement
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This protocol describes the general procedure for measuring the viscosity and yield stress of
the prepared slurries using a rotational viscometer.

Equipment:

Rotational viscometer (e.g., Brookfield type or rheometer)

Appropriate spindle or geometry for the viscometer

Temperature control unit (water bath or Peltier plate)

Beakers or sample cups
Procedure:

e Instrument Setup: Turn on the viscometer and allow it to warm up. Select the appropriate
spindle and rotational speed based on the expected viscosity of the slurry.

o Sample Loading: Pour the slurry sample into the sample cup, ensuring the liquid level is
correct for the chosen spindle. Avoid introducing air bubbles.

o Temperature Control: Equilibrate the sample to the desired measurement temperature (e.g.,
25°C), as viscosity is temperature-dependent.

 Viscosity Measurement:

o For a simple viscosity reading, start the spindle rotation and allow the reading to stabilize
before recording the value.

o To create a flow curve (viscosity vs. shear rate), perform a stepped-speed test, recording
the viscosity at a range of increasing and then decreasing shear rates. This can also
reveal thixotropic behavior.

e Yield Stress Measurement:

o If using a rheometer, a common method is to perform a stress sweep. Gradually increase
the applied stress and monitor the resulting strain or strain rate. The yield stress is the
point at which the material begins to flow.
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o Alternatively, the Bingham model can be fitted to the flow curve data to extrapolate the
yield stress.

o Data Analysis: Plot the viscosity and yield stress as a function of the disodium disilicate
concentration to determine the optimal dosage for the desired rheological properties.

Diagram of Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b077294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Slurry Preparation

Weigh Powder
and Water
Y

(Mix to Homogenize)

Deflocculz%nt Addition

Add Varying Concentration
of Disodium Disilicate

)

(Equilibrate Samples)

Iiheologlcal M rement

Measure Viscosity Measure Yield Stress
(Rotational Vlscometer) (Rheometer)

bQ:a Analy;/'{

Plot Viscosity & Yield Stress
vs. Concentration

l

Determine Optimum
Deflocculant Concentration

Click to download full resolution via product page

Caption: Experimental workflow for evaluating disodium disilicate.

Conclusion
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Disodium disilicate is a versatile and cost-effective tool for controlling the rheological
properties of a wide range of slurries. By understanding its mechanism of action and
systematically evaluating its effects through controlled experiments, researchers and
professionals can optimize their slurry formulations to achieve the desired flow behavior for
their specific applications. The protocols provided herein offer a standardized approach to this
evaluation process, enabling consistent and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b077294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

